Cas no 890092-41-8 (5-chloro-4-methylpyridine-3-carboxylic acid)

• Product Name: 5-chloro-4-methylpyridine-3-carboxylic acid
• CAS No: 890092-41-8
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 4658808
• PubChem ID: 7060673
• Update Time: 2024-10-26

5-chloro-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methylnicotinic acid
• 5-chloro-4-methylpyridine-3-carboxylic acid
• AB41997
• 5-chloro-4-methylnicotinic acid, AldrichCPR
• Z2510258158
• 890092-41-8
• EN300-152974
• Z1198173362
• 5-Chloro-4-methyl-3-pyridinecarboxylic acid
• DTXSID401264398
• AKOS002666148
• F1957-0021

• Inchi： 1S/C7H6ClNO2/c1-4-5(7(10)11)2-9-3-6(4)8/h2-3H,1H3,(H,10,11)
• InChI Key： DNYPAJVKUAHQHN-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids